Cas no 2228279-07-8 (tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228279-07-8
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 5922179
• PubChem ID: 165680167
• Update Time: 2025-10-31

tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate
• EN300-1899171
• 2228279-07-8

• Inchi： 1S/C17H32N2O3/c1-12-11-19(15(21)22-16(2,3)4)10-7-14(12)17(18)8-5-13(20)6-9-17/h12-14,20H,5-11,18H2,1-4H3
• InChI Key： RVLKRQGUPITKOZ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C1CCN(C(=O)OC(C)(C)C)CC1C)N

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228279-07-8)

tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228279-07-8) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This Boc-protected amine derivative features a unique combination of functional groups, including a cyclohexyl ring with hydroxyl and amino substituents, as well as a 3-methylpiperidine core. Its structural complexity makes it a valuable intermediate in drug discovery, particularly for targeting central nervous system (CNS) disorders and GPCR-modulated pathways.

Recent trends in medicinal chemistry highlight the growing demand for chiral building blocks like tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate. Researchers frequently search for "Boc-protected cyclohexylamine derivatives" or "piperidine-based drug intermediates," reflecting its relevance in developing neurotherapeutics and pain management compounds. The presence of both hydrogen bond donors (amino and hydroxyl groups) and the sterically hindered tert-butyl carbamate moiety contributes to its unique physicochemical properties, with calculated logP values suggesting favorable blood-brain barrier permeability.

Synthetic approaches to CAS 2228279-07-8 typically involve multi-step sequences starting from 4-piperidone derivatives. A key challenge lies in the stereoselective introduction of the 1-amino-4-hydroxycyclohexyl group while maintaining the 3-methyl configuration. Modern flow chemistry techniques and enzymatic resolutions have been explored to improve the yield and purity of this intermediate. Analytical data shows characteristic 1H NMR peaks at δ 1.45 (s, 9H, Boc), 3.2-3.4 (m, 2H, piperidine CH2N), and 4.7 (br s, 1H, OH), confirmed by LC-MS with [M+H]+ at m/z 313.

From a therapeutic perspective, structural analogs of tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate have shown promise in modulating sigma receptors and dopaminergic systems. Computational studies suggest the cyclohexyl hydroxyl group participates in crucial hydrogen bonding with biological targets, while the Boc group serves as a temporary protective moiety for subsequent derivatization. These features align with current interests in "next-generation neurological drug candidates" and "fragment-based drug design" strategies.

Industrial applications of CAS 2228279-07-8 require strict control of residual solvents and isomeric purity, as evidenced by recent USP/EP updates on pharmaceutical intermediates. Stability studies indicate optimal storage at -20°C under inert atmosphere, with particular attention to preventing Boc deprotection under acidic conditions. The compound's crystalline form (typically white powder) has been characterized by XRPD, showing distinct diffraction peaks at 2θ = 7.8°, 15.3°, and 21.7°.

Emerging research explores the use of tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate in PROTAC technology and targeted protein degradation, capitalizing on its bifunctional nature. This aligns with the increasing search volume for "E3 ligase recruiting molecules" and "heterobifunctional linkers." The compound's logD7.4 of 1.2 and polar surface area of 72 Ų make it particularly suitable for developing CNS-penetrant degraders.

Quality control protocols for 2228279-07-8 emphasize HPLC-UV analysis (typically >98% purity) with simultaneous monitoring of potential diastereomeric impurities. Recent advancements in continuous manufacturing have reduced production costs while maintaining the stringent ICH Q3 guidelines for impurities. The compound's thermal stability (decomposition onset at 192°C by DSC) supports its use in various coupling reactions without premature degradation.

Environmental and safety assessments of tert-butyl 4-(1-amino-4-hydroxycyclohexyl)-3-methylpiperidine-1-carboxylate reveal favorable biodegradation potential (OECD 301F >60% in 28 days) and low ecotoxicity (Daphnia magna EC50 >100 mg/L). These properties contribute to its selection in green chemistry initiatives, particularly when paired with catalytic asymmetric synthesis methods that minimize waste generation.

Future directions for CAS 2228279-07-8 research include exploration of its metabolite profile using advanced HRMS/MS techniques, as well as investigation of its structure-activity relationships in novel kinase inhibition applications. The compound continues to serve as a versatile scaffold in academic and industrial settings, bridging the gap between medicinal chemistry and process development for next-generation therapeutics.